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Compound of Interest

Compound Name:
Ethyl 4-

oxocyclohexanecarboxylate

Cat. No.: B123810 Get Quote

CAS Number: 17159-79-4 Molecular Formula: C₉H₁₄O₃ Molecular Weight: 170.21 g/mol

This technical guide provides an in-depth overview of Ethyl 4-oxocyclohexanecarboxylate, a

versatile bifunctional molecule that has emerged as a critical building block in the synthesis of

complex pharmaceutical agents. Its unique structural features, combining a reactive ketone

and an ester functional group on a cyclohexane scaffold, offer a gateway to a diverse array of

molecular architectures. This document is intended for researchers, scientists, and

professionals in the field of drug development, offering a comprehensive resource on its

properties, synthesis, key reactions, and applications, supplemented with detailed experimental

protocols and visual diagrams to facilitate understanding and practical implementation.

Physicochemical and Spectroscopic Data
Ethyl 4-oxocyclohexanecarboxylate is a colorless to light yellow liquid with properties that

make it a valuable intermediate in organic synthesis.[1][2] A summary of its key physical and

chemical properties is presented in the table below.
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Property Value Reference

Appearance Colorless to light yellow liquid [2]

Boiling Point 150-152 °C at 40 mmHg [2]

Density 1.068 g/mL at 25 °C [2]

Refractive Index (n20/D) 1.461 [2]

Flash Point 110 °C (closed cup) [3]

Solubility
Soluble in most organic

solvents, insoluble in water
[1]

Storage
Sealed in a dry place at room

temperature
[2]

Spectroscopic data is crucial for the identification and characterization of Ethyl 4-
oxocyclohexanecarboxylate. Key spectral information is summarized below.

Technique Data

¹H NMR Available from various suppliers and databases.

¹³C NMR Available from various suppliers and databases.

IR Available from various suppliers and databases.

Mass Spectrometry Available from various suppliers and databases.

Synthesis of Ethyl 4-oxocyclohexanecarboxylate
The most common and industrially scalable method for the synthesis of Ethyl 4-
oxocyclohexanecarboxylate is the Dieckmann condensation of diethyl pimelate. This

intramolecular cyclization reaction is a robust method for forming the six-membered ring of the

cyclohexane core.

Experimental Protocol: Dieckmann Condensation of
Diethyl Pimelate
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This protocol describes a solvent-free approach to the Dieckmann condensation, offering a

greener and more efficient alternative to traditional solvent-based methods.

Materials:

Diethyl pimelate

Sodium metal

Toluene (for workup)

Hydrochloric acid (concentrated)

Sodium chloride (saturated solution)

Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask equipped with a reflux condenser and a dropping funnel, place

freshly cut sodium metal.

Heat the flask in an oil bath to melt the sodium.

Slowly add diethyl pimelate dropwise to the molten sodium with vigorous stirring.

After the addition is complete, continue heating the reaction mixture for a specified time to

ensure complete cyclization.

Cool the reaction mixture to room temperature.

Carefully quench the reaction by the slow addition of water, followed by acidification with

concentrated hydrochloric acid.

Extract the product with toluene.

Wash the organic layer with saturated sodium chloride solution, dry over anhydrous

magnesium sulfate, and filter.
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Remove the solvent under reduced pressure to obtain the crude product.

Purify the crude Ethyl 4-oxocyclohexanecarboxylate by vacuum distillation.

Diethyl Pimelate Enolate Intermediate+ Na (Base) Cyclized Intermediate

Intramolecular
Attack Ethyl 4-oxocyclohexanecarboxylate+ H₃O⁺

Na

H₃O⁺ Workup

Click to download full resolution via product page

Caption: Synthesis of Ethyl 4-oxocyclohexanecarboxylate via Dieckmann Condensation.

Key Reactions and Applications in Drug
Development
The synthetic utility of Ethyl 4-oxocyclohexanecarboxylate lies in the reactivity of its ketone

and ester functionalities, allowing for a wide range of chemical transformations. This makes it a

valuable precursor in the synthesis of various pharmaceuticals, including dopamine agonists,

neuropeptide Y antagonists, and other bioactive molecules.

Reductive Amination
The ketone group can be readily converted to an amine via reductive amination, a cornerstone

reaction in the synthesis of many nitrogen-containing drugs. This transformation typically

involves the formation of an imine or enamine intermediate, followed by reduction.

Materials:

Ethyl 4-oxocyclohexanecarboxylate
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Primary amine (e.g., benzylamine)

Sodium triacetoxyborohydride or sodium cyanoborohydride

Dichloromethane (DCM) or Methanol

Acetic acid (catalytic)

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Procedure:

Dissolve Ethyl 4-oxocyclohexanecarboxylate and the primary amine in the chosen solvent

in a round-bottom flask.

Add a catalytic amount of acetic acid to facilitate imine formation.

Stir the mixture at room temperature for a period to allow for imine formation.

Slowly add the reducing agent (sodium triacetoxyborohydride or sodium cyanoborohydride)

portion-wise.

Monitor the reaction by thin-layer chromatography (TLC) until the starting material is

consumed.

Quench the reaction by the addition of saturated sodium bicarbonate solution.

Extract the product with an organic solvent like DCM.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the product by column chromatography.
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Ethyl 4-oxocyclohexanecarboxylate Imine Intermediate

+ R-NH₂

- H₂O N-Substituted Ethyl
4-aminocyclohexanecarboxylate

+ [H] (Reduction)

R-NH₂

[H]
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Caption: General workflow for the reductive amination of Ethyl 4-
oxocyclohexanecarboxylate.

Knoevenagel Condensation
The Knoevenagel condensation provides a route to introduce a carbon-carbon double bond at

the 4-position of the cyclohexane ring. This reaction involves the condensation of the ketone

with an active methylene compound, such as malononitrile or ethyl cyanoacetate, typically

catalyzed by a weak base.

Materials:

Ethyl 4-oxocyclohexanecarboxylate

Malononitrile

Piperidine or ammonium acetate (catalyst)

Toluene or ethanol

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate
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Procedure:

In a round-bottom flask equipped with a Dean-Stark trap (if using toluene), combine Ethyl 4-
oxocyclohexanecarboxylate, malononitrile, and the catalyst in the solvent.

Heat the reaction mixture to reflux.

Monitor the reaction progress by observing the collection of water in the Dean-Stark trap or

by TLC.

Once the reaction is complete, cool the mixture to room temperature.

Wash the reaction mixture with saturated sodium bicarbonate solution and then with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the product by recrystallization or column chromatography.[1]

Ethyl 4-oxocyclohexanecarboxylate Intermediate Adduct

+ CH₂(CN)₂
+ Base Ethyl 4-(dicyanomethylene)

cyclohexanecarboxylate
- H₂O

CH₂(CN)₂

Base

Click to download full resolution via product page

Caption: Knoevenagel condensation of Ethyl 4-oxocyclohexanecarboxylate.

Application in the Synthesis of Tranexamic Acid
Ethyl 4-oxocyclohexanecarboxylate is a key starting material in a novel synthetic route to

Tranexamic acid, an important antifibrinolytic agent. This multi-step synthesis highlights the
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versatility of the starting material.

The synthetic pathway involves the following key transformations:

Cyanohydrin Formation: Reaction of Ethyl 4-oxocyclohexanecarboxylate with sodium

cyanide to form the corresponding cyanohydrin.

Dehydration: Elimination of water from the cyanohydrin to yield an unsaturated nitrile.

Saponification: Hydrolysis of the ester group to the carboxylic acid.

Reductive Amination: Reduction of the nitrile and concomitant amination to introduce the

aminomethyl group.

Hydrogenation: Saturation of the double bond to yield the final product, Tranexamic acid.

Ethyl 4-oxocyclohexanecarboxylate Cyanohydrin
Intermediate

1. NaCN Unsaturated Nitrile2. Dehydration Unsaturated Carboxylic Acid3. Saponification Unsaturated Amino Acid4. Reductive Amination Tranexamic Acid5. Hydrogenation

Click to download full resolution via product page

Caption: Synthetic pathway to Tranexamic acid from Ethyl 4-oxocyclohexanecarboxylate.

Safety and Handling
Ethyl 4-oxocyclohexanecarboxylate is a combustible liquid and should be handled with

appropriate safety precautions.[3] It may cause skin and eye irritation.[3] It is essential to use

personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, when

handling this chemical. Work should be conducted in a well-ventilated fume hood.

Conclusion
Ethyl 4-oxocyclohexanecarboxylate is a highly valuable and versatile intermediate in organic

synthesis, particularly for the development of new pharmaceutical agents. Its dual functionality

allows for a wide range of chemical modifications, providing access to complex molecular

scaffolds. The synthetic routes and reaction protocols detailed in this guide are intended to
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serve as a practical resource for researchers and scientists, facilitating the use of this important

building block in their drug discovery and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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